![molecular formula C8H5BrN2O B063678 7-Bromoquinazolin-4(3H)-one CAS No. 194851-16-6](/img/structure/B63678.png)
7-Bromoquinazolin-4(3H)-one
Overview
Description
7-Bromoquinazolin-4(3H)-one is a useful research compound. Its molecular formula is C8H5BrN2O and its molecular weight is 225.04 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Colon and Rectal Cancer Treatment : A study by He Zheng-you (2010) focused on the synthesis of 6-(bromomethyl)-2-methylquinazolin-4(3H)-one, an important intermediate in first-line drugs for treating colon and rectal cancers. The study optimized the production method, achieving a high yield of 64.8% (He Zheng-you, 2010).
Anticoccidial Drug Synthesis : A 2017 study by Junren Zhang, Qizheng Yao, and Zuliang Liu described an innovative method to synthesize halofuginone hydrobromide, a drug effective against several species of Eimeria in poultry. This study improved traditional methods and confirmed the drug's anti-coccidial property (Zhang, Yao, & Liu, 2017).
Anticancer Activity : A. Kamble and colleagues (2017) synthesized novel 2,3-dihydroquinazolin-4(1H)-ones and evaluated their optical, electrochemical properties, and anticancer activity. The compounds showed moderate to good anticancer activities (Kamble et al., 2017).
Hypotensive Agents : A 2003 study by Ashok Kumar, M. Tyagi, and V. Srivastava synthesized new quinazolinones with potential as hypotensive agents. One compound in particular showed significant blood pressure lowering activity (Kumar, Tyagi, & Srivastava, 2003).
Antifungal Bioactivities : A 2006 study by Gui-ping Ouyang et al. reported the synthesis of 3-alkylquinazolin-4-one derivatives with good antifungal activity, particularly 6-bromo-3-propylquinazolin-4-one (Ouyang et al., 2006).
Antimicrobial Activity : J. A. Patel, B. Mistry, and K. R. Desai (2006) explored the synthesis of newer quinazolinones and their antimicrobial activity, contributing to the development of novel antimicrobial agents (Patel, Mistry, & Desai, 2006).
Mechanism of Action
Target of Action
The 7-Bromoquinazolin-4(3H)-one, also known as 7-Bromo-3,4-dihydroquinazolin-4-one, is a heterocyclic compound with broad applications . It has been found to have antimalarial, antitumor, anticonvulsant, fungicidal, antimicrobial, and anti-inflammatory properties It’s known that quinazolinones can target a variety of enzymes and receptors, depending on their specific substitutions .
Mode of Action
For instance, some quinazolinones can inhibit enzymes, disrupt cell division, or modulate receptor activity .
Biochemical Pathways
For example, antitumor quinazolinones might interfere with cell division, while antimalarial quinazolinones could disrupt parasite metabolism .
Result of Action
Given its broad range of applications, it’s likely that this compound induces a variety of effects at the molecular and cellular levels .
Future Directions
The development of cytochrome bd oxidase inhibitors, such as 7-Bromoquinazolin-4(3H)-one, are needed for comprehensive termination of energy production in Mycobacterium tuberculosis (Mtb) to treat tuberculosis infections . This suggests that future research could focus on the development of these inhibitors and their potential applications in tuberculosis treatment.
Biochemical Analysis
Biochemical Properties
It is known that quinazolinones, the class of compounds to which 7-Bromoquinazolin-4(3H)-one belongs, have broad applications including antimalarial, antitumor, anticonvulsant, fungicidal, antimicrobial, and anti-inflammatory activities
Cellular Effects
Given the broad range of biological and therapeutic activities of quinazolinones, it is likely that this compound influences cell function, potentially impacting cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
It is possible that it exerts its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Properties
IUPAC Name |
7-bromo-3H-quinazolin-4-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5BrN2O/c9-5-1-2-6-7(3-5)10-4-11-8(6)12/h1-4H,(H,10,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FUGKKMYSCAYXJJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1Br)N=CNC2=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5BrN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60585843 | |
Record name | 7-Bromoquinazolin-4(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60585843 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
225.04 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
194851-16-6 | |
Record name | 7-Bromoquinazolin-4(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60585843 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 7-bromo-3,4-dihydroquinazolin-4-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.